Cas no 2792892-92-1 (3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione)

• Product Name: 3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione
• CAS No: 2792892-92-1
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 5319421
• PubChem ID: 32546419
• Update Time: 2025-10-25

3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione
• F6617-8771
• AKOS040855983
• 2792892-92-1
• 3-[[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,3-diazaspiro[4.4]nonane-2,4-dione

• Inchi： 1S/C17H18N4O3/c1-11-4-6-12(7-5-11)14-18-13(24-20-14)10-21-15(22)17(19-16(21)23)8-2-3-9-17/h4-7H,2-3,8-10H2,1H3,(H,19,23)
• InChI Key： GUFSUFFLBSVRQM-UHFFFAOYSA-N
• SMILES： N1C2(CCCC2)C(=O)N(CC2ON=C(C3=CC=C(C)C=C3)N=2)C1=O

Computed Properties

• Exact Mass: 326.13789045g/mol
• Monoisotopic Mass: 326.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.68±0.20(Predicted)

Additional information on 3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione

Comprehensive Analysis of 3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione (CAS No. 2792892-92-1)

The compound 3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione (CAS No. 2792892-92-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex architecture, featuring a 1,2,4-oxadiazole ring and a diazaspiro[4.4]nonane core, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to the development of novel therapeutics.

One of the key features of this compound is its spirocyclic structure, which is known to enhance metabolic stability and bioavailability. The presence of the 4-methylphenyl group further contributes to its lipophilicity, potentially improving membrane permeability. These attributes make 3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione a valuable scaffold for designing new drugs targeting conditions such as inflammation, neurological disorders, and metabolic diseases.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1,2,4-oxadiazoles due to their diverse pharmacological activities. The oxadiazole moiety in this compound is particularly noteworthy, as it is often associated with anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased research into its mechanism of action and potential therapeutic benefits.

Another aspect that makes CAS No. 2792892-92-1 intriguing is its potential role in addressing drug resistance, a major challenge in modern medicine. Preliminary studies suggest that its unique structure may help overcome resistance mechanisms in certain pathogens or cancer cells. This aligns with the current focus on developing next-generation therapeutics that can combat evolving resistance patterns.

The synthesis of 3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione involves sophisticated organic chemistry techniques, including cyclization reactions and spiroannulation. These methods are critical for achieving the desired stereochemistry and purity, which are essential for its biological activity. Researchers are also exploring greener synthesis routes to align with the growing demand for sustainable chemistry practices.

From a computational chemistry perspective, this compound has been the subject of molecular docking studies to predict its interactions with various protein targets. Such in silico analyses are invaluable for accelerating drug discovery and reducing experimental costs. The results indicate potential binding affinities for enzymes involved in inflammatory pathways, further highlighting its therapeutic potential.

In conclusion, 3-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-diazaspiro[4.4]nonane-2,4-dione represents a fascinating area of research with broad implications for drug development. Its unique structural features, combined with its promising biological activities, make it a compound worth watching in the coming years. As the scientific community continues to unravel its full potential, it may pave the way for innovative treatments addressing some of today's most pressing health challenges.